3-(2-Bromophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)propan-1-one
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Description
3-(2-Bromophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)propan-1-one is a useful research compound. Its molecular formula is C18H25BrN2O and its molecular weight is 365.315. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Screening
Novel derivatives of benzodiazepines, including compounds structurally related to 3-(2-Bromophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)propan-1-one, have been synthesized and evaluated for their antimicrobial, analgesic, and anti-inflammatory activities. These compounds have been created through cyclization processes and confirmed by various spectral analyses, demonstrating potential for therapeutic applications beyond traditional benzodiazepine uses (Bhat, Chauhan, Kumar, & Kumar, 2014).
Carbonic Anhydrase Inhibition
Research has also delved into compounds incorporating bromophenol moieties, which have shown excellent inhibitory effects on carbonic anhydrase isoenzymes, vital for various physiological functions. These studies suggest a potential research application in developing inhibitors for therapeutic targets, particularly for conditions involving aberrant isoenzyme activities (Boztaş, Çetinkaya, Topal, Gülçin, Menzek, Şahin, Tanc, & Supuran, 2015).
Palladium-Catalyzed Reactions
In synthetic chemistry, palladium-catalyzed reactions involving aryl bromides, including 3-(2-Bromophenyl)-related compounds, have been studied for producing arylated benzolactones. These reactions demonstrate the utility of palladium catalysis in facilitating complex transformations, contributing to the synthesis of novel organic compounds with potential biological activities (Matsuda, Shigeno, & Murakami, 2008).
Antifungal Activities
Derivatives similar to 3-(2-Bromophenyl) compounds have been evaluated for their antifungal activities, particularly against strains resistant to conventional treatments. These studies underscore the importance of novel synthetic pathways in discovering compounds with enhanced biological activities, potentially addressing the need for more effective antifungal agents (Buchta, Pour, Kubanová, Silva, Votruba, Vopršálová, Schiller, Fáková, & Spulak, 2004).
Properties
IUPAC Name |
3-(2-bromophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25BrN2O/c19-17-8-2-1-5-15(17)9-10-18(22)21-12-4-11-20(13-14-21)16-6-3-7-16/h1-2,5,8,16H,3-4,6-7,9-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVHJNUSQWKUWLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)N2CCCN(CC2)C(=O)CCC3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.